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Compound of Interest

Compound Name: Propane-2-sulfonamide

Cat. No.: B152786 Get Quote

An In-Depth Technical Guide to the Safe Handling of Propane-2-sulfonamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and toxicological

information for Propane-2-sulfonamide (CAS No: 81363-76-0). As a crucial building block in

medicinal chemistry and drug development, a thorough understanding of its properties is

paramount for ensuring laboratory safety and experimental integrity. This document moves

beyond a simple recitation of safety data sheet (SDS) information, offering a synthesized

narrative grounded in the principles of chemical safety and risk mitigation.

Section 1: Chemical Identity and Physicochemical
Properties
Propane-2-sulfonamide, also known as isopropylsulfonamide, is a simple alkyl sulfonamide.

[1] Its utility in synthetic chemistry stems from the sulfonamide functional group, a common

pharmacophore. Understanding its physical state and properties is the first step in a robust risk

assessment. The compound is a solid at room temperature.

A summary of its key properties is presented below:
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Property Value Source(s)

IUPAC Name propane-2-sulfonamide [2]

Synonyms
2-Propanesulfonamide,

Isopropylsulfonamide
[1]

CAS Number 81363-76-0 [2]

Molecular Formula C₃H₉NO₂S [2]

Molecular Weight 123.18 g/mol [2]

Physical Form Solid

Storage Temperature
Room Temperature (in a dry,

sealed container)
[3]

Section 2: Hazard Identification and Toxicological
Profile
Propane-2-sulfonamide is classified under the Globally Harmonized System (GHS) as a

hazardous substance, warranting careful handling.[2] The primary hazards are associated with

acute toxicity and irritation.[1][2]

GHS Classification Summary:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1][2]

Skin Irritation (Category 2), H315: Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2A), H319: Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System, H335:

May cause respiratory irritation.[1][2]

The signal word for this chemical is "Warning".[1][2]

The toxicological profile indicates that exposure via ingestion, skin contact, eye contact, or

inhalation can lead to adverse health effects. The irritant nature of the compound is the most
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immediate concern in a laboratory setting. The causality stems from the chemical's ability to

interact with and disrupt biological tissues upon contact. Respiratory irritation is a key concern

when handling the powdered form, as airborne particles can be easily inhaled.[2]

Section 3: Exposure Controls and Personal
Protection
A multi-layered approach to exposure control is essential, prioritizing engineering controls,

supplemented by administrative controls and, finally, personal protective equipment (PPE).

Engineering Controls
Ventilation: Always handle Propane-2-sulfonamide in a well-ventilated area.[1] For

procedures that may generate dust, such as weighing or transferring solids, a certified

chemical fume hood is mandatory.

Safety Equipment: Ensure that safety showers and eyewash stations are readily accessible

and have been recently tested.[4][5]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the final barrier between the researcher and the chemical.

The choice of PPE should be based on a risk assessment of the specific procedure being

performed.

Eye and Face Protection: Wear chemical safety goggles or glasses that conform to

recognized standards (e.g., ANSI Z87.1, EN 166). A face shield should be worn in situations

where there is a higher risk of splashes or dust generation.[6]

Skin Protection:

Gloves: Wear chemically resistant, impervious gloves.[1] Nitrile gloves are a common and

effective choice for incidental contact. Always inspect gloves for tears or punctures before

use and practice proper glove removal technique to avoid skin contamination.[7]

Lab Coat: A standard laboratory coat should be worn at all times. For larger quantities or

tasks with a higher risk of spillage, a chemically resistant apron may be necessary.
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Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, or during emergency situations, a NIOSH-approved

particulate respirator is required.[8]
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Risk Assessment

PPE Requirements

Start: Handling
Propane-2-sulfonamide

Potential for
Dust Generation?

Standard PPE:
- Safety Glasses
- Nitrile Gloves

- Lab Coat

 No 

Enhanced PPE:
- Fume Hood Use

- Face Shield
- Consider Respirator

 Yes 

End: Procedure
Complete

Proceed with
Caution

Proceed with
Caution
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Exposure Occurs

Route of Exposure?

Inhalation:
- Move to Fresh Air

- Call for Medical Help

 Inhaled 

Skin Contact:
- Remove Contaminated Clothing

- Wash with Soap & Water

 Skin 

Eye Contact:
- Rinse with Water (15 min)

- Seek Immediate Medical Help

 Eyes 

Ingestion:
- Rinse Mouth

- Call Poison Center
- DO NOT Induce Vomiting

 Swallowed 

Seek Professional
Medical Attention

If irritation persists

Click to download full resolution via product page

Caption: First-Aid Response Workflow for Propane-2-sulfonamide.

Fire-Fighting Measures
Suitable Extinguishing Media: Use extinguishing measures that are appropriate for the local

circumstances and the surrounding environment. This includes water spray, alcohol-resistant

foam, dry chemical, or carbon dioxide. [8]* Specific Hazards: The compound is not

considered a significant fire risk; however, containers may burn. [8]During combustion, it may

emit toxic and corrosive fumes, including nitrogen oxides (NOx) and sulfur oxides (SOx).

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes. [4][9]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Avoid breathing dust and prevent

contact with skin and eyes. Wear the appropriate PPE as outlined in Section 3. [8]*
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Environmental Precautions: Prevent the material from entering drains or waterways. [9]*

Containment and Cleanup:

Ventilate the area of the spill.

Carefully sweep or scoop up the spilled solid material, avoiding the generation of airborne

dust. [8] 3. Use dry cleanup procedures. [8]Consider using a HEPA-filtered vacuum for

larger spills.

Place the collected material into a clean, dry, properly labeled container for disposal. [8] 5.

Clean the spill area thoroughly with soap and water.

Dispose of the waste material in accordance with local, state, and federal regulations. [6]

Conclusion
Propane-2-sulfonamide is a valuable chemical reagent that can be used safely by adhering to

the principles of prudent laboratory practice. A comprehensive understanding of its hazards—

primarily as an irritant and a substance harmful upon ingestion—is the foundation of a safe

working environment. By implementing robust engineering controls, consistently using

appropriate personal protective equipment, and following established protocols for handling,

storage, and emergency response, researchers can effectively mitigate the risks associated

with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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